Cas no 138080-03-2 (Hexanedioic acid, 3-[[5-(aminosulfonyl)-1,3,4-thiadiazol-2-yl]amino]-)
138080-03-2 structure
Product Name:Hexanedioic acid, 3-[[5-(aminosulfonyl)-1,3,4-thiadiazol-2-yl]amino]-
CAS No:138080-03-2
MF:C8H12N4O6S2
MW:324.334078788757
CID:1250290
Update Time:2024-08-04
Hexanedioic acid, 3-[[5-(aminosulfonyl)-1,3,4-thiadiazol-2-yl]amino]- Chemical and Physical Properties
Names and Identifiers
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- Hexanedioic acid, 3-[[5-(aminosulfonyl)-1,3,4-thiadiazol-2-yl]amino]-
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- Inchi: 1S/C8H12N4O6S2/c9-20(17,18)8-12-11-7(19-8)10-4(3-6(15)16)1-2-5(13)14/h4H,1-3H2,(H,10,11)(H,13,14)(H,15,16)(H2,9,17,18)
- InChI Key: XDUBYLWRIVODBV-UHFFFAOYSA-N
- SMILES: C(O)(=O)CC(NC1=NN=C(S(N)(=O)=O)S1)CCC(O)=O
Computed Properties
- Exact Mass: 324.01996
Experimental Properties
- Density: 1.744±0.06 g/cm3(Predicted)
- Boiling Point: 677.5±65.0 °C(Predicted)
- PSA: 172.57
- pka: 4.18±0.10(Predicted)
Hexanedioic acid, 3-[[5-(aminosulfonyl)-1,3,4-thiadiazol-2-yl]amino]- Related Literature
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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